2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide

• IUPAC Name: 2-imidazol-1-yl-N-[1-(1-methylpyrazol-4-yl)ethyl]propanamide
• InChI: InChI=1S/C12H17N5O/c1-9(11-6-14-16(3)7-11)15-12(18)10(2)17-5-4-13-8-17/h4-10H,1-3H3,(H,15,18)
• InChI Key: SITFHXJFFRQTFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=C1)C)NC(=O)C(C)N2C=CN=C2
• Molecular Formula: C12H17N5O
• Molecular Weight: 247.30 g/mol

Description

2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide, also known as MTPPE, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have a variety of effects on biochemical and physiological processes, making it a promising tool for studying these processes in the laboratory.

Mechanism of Action

The exact mechanism of action of 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide is not fully understood, but it is thought to act as an antioxidant and mitochondrial stabilizer. 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide has been shown to reduce reactive oxygen species (ROS) levels in cells, which may contribute to its protective effects against oxidative stress.
Biochemical and Physiological Effects:
2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide has been shown to have a variety of biochemical and physiological effects, including the modulation of mitochondrial function, the reduction of oxidative stress, and the inhibition of apoptosis. These effects make 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide a promising tool for studying these processes in the laboratory.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide in laboratory experiments is its ability to modulate mitochondrial function and reduce oxidative stress, which are important processes in many biological systems. However, one limitation of using 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide is its potential toxicity at high concentrations, which may limit its use in certain experimental systems.

Future Directions

There are many potential future directions for research on 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide, including its use in the study of mitochondrial dysfunction and oxidative stress in disease states, its potential therapeutic applications in the treatment of diseases associated with oxidative stress, and its use as a tool for studying the effects of mitochondrial dysfunction on cellular processes. Further research is needed to fully understand the potential applications of 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide in scientific research.

Synthesis Methods

2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic methods. One common method involves the reaction of 1H-imidazole with 1-methyl-1H-pyrazole-4-carboxaldehyde, followed by the addition of propanamide. This method has been shown to be effective in producing high yields of 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide.

Scientific Research Applications

2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide has been studied for a variety of scientific research applications, including its effects on mitochondrial function, oxidative stress, and apoptosis. One study found that 2-(1H-imidazol-1-yl)-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]propanamide was able to protect against oxidative stress-induced cell death in human cells, suggesting that it may have potential therapeutic applications in the treatment of diseases associated with oxidative stress.